Palladium(II) nitrate dihydrate

• IUPAC Name: palladium(2+);dinitrate;dihydrate
• InChI: InChI=1S/2NO3.2H2O.Pd/c2*2-1(3)4;;;/h;;2*1H2;/q2*-1;;;+2
• InChI Key: JUBNUQXDQDMSKL-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.[Pd+2]
• Molecular Formula: H4N2O8Pd
• DSSTOX Substance ID: DTXSID00657558
• Molecular Weight: 266.46 g/mol
• CAS RN: 32916-07-7

Description

Molecular Structure Analysis

According to X-ray crystallography, both the anhydrous and dihydrate forms of Palladium(II) nitrate feature square planar Pd(II) ions coordinated with unidentate nitrate ligands .

Scientific Research Applications

• Liquid-Liquid Extraction of Palladium(II) from Nitric Acid : Palladium(II) nitrate, when combined with bis(2-ethylhexyl) sulphoxide (BESO), demonstrates a strong extraction ability for palladium from nitric acid. This process is useful for selectively and reversibly extracting and separating palladium under a range of conditions, including varying acidity levels and solvents (Shukla et al., 1993).

• Sonochemical Synthesis of Palladium Nanoparticles : Palladium(II) nitrate plays a crucial role in the sonochemical synthesis of stable palladium nanoparticles. Ultrasonic irradiation of palladium(II) nitrate solutions results in the reduction of Pd(II) to metallic Pd, with the nanoparticles exhibiting long shelf life and stabilized by adsorption of polyvinylpyrrolidone on their surface (Nemamcha et al., 2006).

• Catalysis for Nitrate and Nitrite Removal from Drinking Water : Research shows that palladium-based catalysts, including those developed with Palladium(II) nitrate, can effectively reduce nitrate and nitrite in drinking water. Such catalysts can reduce these compounds to nitrogen, offering a promising solution for purifying drinking water (Hörold et al., 1993).

• Development of Supported Palladium Membrane Reactors : Palladium(II) nitrate is instrumental in creating membrane reactors used for hydrogenation and dehydrogenation processes. Supported palladium demonstrates exceptional hydrogen permeation properties and broad applicability as a catalyst, particularly for hydrogenation reactions (Dittmeyer et al., 2001).

• Electrochemical Recovery of Palladium from Waste : Palladium(II) in nitric acid medium has been studied for its electrochemical behavior, showing potential for efficient recovery of palladium from high-level liquid waste. This process includes the reduction of Pd(II) to Pd at certain electrodes, which could be an effective method for palladium recovery (Jayakumar et al., 2009).

Biochemical Analysis

Biochemical Properties

Palladium(II) nitrate dihydrate plays a significant role in biochemical reactions due to its catalytic properties. It interacts with various enzymes, proteins, and other biomolecules, facilitating reactions that would otherwise be slow or inefficient. For instance, it is used in the hydrolysis of ammonia-borane, where it interacts with hydroxyapatite-supported palladium nanoclusters . These interactions often involve the formation of palladium complexes with biomolecules, which can alter the reactivity and stability of the biomolecules involved.

Cellular Effects

This compound affects various types of cells and cellular processes. It can influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can induce oxidative stress in cells, leading to changes in gene expression and activation of stress response pathways. Additionally, it can affect cellular metabolism by interacting with enzymes involved in metabolic pathways, thereby altering the flux of metabolites and energy production within the cell .

Molecular Mechanism

The molecular mechanism of action of this compound involves its ability to form complexes with biomolecules, leading to enzyme inhibition or activation and changes in gene expression. The compound can bind to the active sites of enzymes, inhibiting their activity or altering their substrate specificity. This can result in the modulation of various biochemical pathways, including those involved in oxidative stress response and energy metabolism . Additionally, this compound can interact with DNA and RNA, leading to changes in gene expression and protein synthesis.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to changes in its reactivity and effects on cellular function. Long-term exposure to this compound can result in cumulative effects on cells, including alterations in gene expression, enzyme activity, and cellular metabolism. These effects can be observed in both in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while at higher doses, it can induce toxic or adverse effects. Threshold effects have been observed, where a certain dosage is required to elicit a significant biological response. High doses of this compound can lead to oxidative stress, inflammation, and tissue damage in animal models . It is important to carefully control the dosage to avoid toxic effects while achieving the desired biochemical outcomes.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate biochemical reactions. For example, it can interact with enzymes involved in oxidative stress response, such as superoxide dismutase and catalase, altering their activity and affecting the overall metabolic flux within the cell. These interactions can lead to changes in metabolite levels and energy production, influencing cellular function and homeostasis .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions can affect the localization and accumulation of the compound within specific cellular compartments. For instance, this compound can bind to metalloproteins, facilitating its transport to various cellular organelles. This distribution can influence the compound’s activity and effects on cellular function .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. The compound can localize to the mitochondria, nucleus, or other organelles, where it can exert its effects on cellular function. For example, in the mitochondria, this compound can affect energy production and oxidative stress response, while in the nucleus, it can influence gene expression and DNA repair processes .

Q & A

Q1: What is the role of Palladium(II) nitrate dihydrate in determining lead content using GFAAS?

A1: this compound acts as a matrix modifier in GFAAS. During GFAAS analysis, the sample is subjected to high temperatures within the graphite furnace to atomize the analyte (lead in this case) []. The matrix modifier, this compound, helps to stabilize the analyte and reduce its volatility, allowing for a higher ashing temperature without premature loss of the analyte []. This leads to a cleaner signal, improved sensitivity, and more accurate quantification of lead in the sample [].

Q2: How does the concentration of this compound affect the GFAAS analysis of lead?

A2: The research paper mentions an optimized concentration of 1.0 g/L for this compound []. This suggests that the concentration of the matrix modifier plays a crucial role in achieving optimal analytical performance. Higher or lower concentrations could lead to decreased sensitivity, increased background noise, or formation of interfering species. Optimization studies are essential to determine the ideal concentration of this compound for a specific GFAAS application.